Cas no 15784-39-1 (1,1'-Biphenyl, 4-(phenylethynyl)-)

• Product Name: 1,1'-Biphenyl, 4-(phenylethynyl)-
• CAS No: 15784-39-1
• MF: C₂₀H₁₄
• MW: 254.325165271759
• CID: 1335533
• PubChem ID: 11299792
• Update Time: 2025-04-20

1,1'-Biphenyl, 4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(phenylethynyl)-
• 1-phenyl-4-(2-phenylethynyl)benzene
• ZISJRLFUNCQBBU-UHFFFAOYSA-N
• 4-(phenylethynyl)biphenyl
• 15784-39-1
• DTXSID40461676
• benzene, (2-[1,1'-biphenyl]-4-ylethynyl)-
• 4-(phenylethynyl)-1,1'-biphenyl

• Inchi： 1S/C20H14/c1-3-7-17(8-4-1)11-12-18-13-15-20(16-14-18)19-9-5-2-6-10-19/h1-10,13-16H
• InChI Key： ZISJRLFUNCQBBU-UHFFFAOYSA-N
• SMILES： C1(C=CC(C#CC2C=CC=CC=2)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.109550447g/mol
• Monoisotopic Mass: 254.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų